Cas no 112204-57-6 ((5-bromo-2-fluoro-phenyl)boronic acid)
112204-57-6 structure
Product Name:(5-bromo-2-fluoro-phenyl)boronic acid
CAS No:112204-57-6
MF:C6H5BBrFO2
MW:218.816104650497
MDL:MFCD05664307
CID:62912
PubChem ID:10856974
Update Time:2025-04-18
(5-bromo-2-fluoro-phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-fluorobenzeneboronic acid
- 5-Bromo-2-Fluorophenylboronic Acid
- 5-Bromo-2-fluorophenylboronic Acid (contains varying amounts of Anhydride)
- 5-BROMO-2-FLUOROBENZENEBORONIC ACID 98
- (5-bromo-2-fluorophenyl)boronic acid
- 5-Bromo-2-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
- (5-bromo-2-fluoro-phenyl)boronic Acid
- Boronic acid, (5-bromo-2-fluorophenyl)-
- BORONIC ACID, B-(5-BROMO-2-FLUOROPHENYL)-
- KSC493S1N
- IGBDPRKNAFOOGY-UHFFFAOYSA-N
- SBB071276
- RL00492
- AB22346
- RP27145
- TRA0083867
- FT-0652162
- 112204-57-6
- CS-W014778
- AKOS015834774
- SCHEMBL1529185
- A802512
- SY032190
- B5065
- BP-11419
- DTXSID10446091
- FS-4422
- J-516926
- F15431
- 5-Bromo-2-fluorobenzeneboronicacid
- Z1269192857
- Dihydroxy-(5-bromo-2-fluorophenyl)-borane
- MFCD05664307
- EN300-333688
- 5-Bromo-2-fluorophenylboronic acid(contains varying amounts of Anhydride)
- DB-029081
- (5-bromo-2-fluoro-phenyl)boronic acid
-
- MDL: MFCD05664307
- Inchi: 1S/C6H5BBrFO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,10-11H
- InChI Key: IGBDPRKNAFOOGY-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(B(O)O)=C1)F
Computed Properties
- Exact Mass: 217.95500
- Monoisotopic Mass: 217.95500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: solid
- Density: 1.75
- Melting Point: 174°C(lit.)
- Boiling Point: 324.8±52.0 °C at 760 mmHg
- Flash Point: 150.3±30.7 °C
- PSA: 40.46000
- LogP: 0.26800
- Solubility: Not determined
(5-bromo-2-fluoro-phenyl)boronic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- HazardClass:IRRITANT, KEEP COLD
- Storage Condition:Store at 4°C,-4At ℃Store…Better
(5-bromo-2-fluoro-phenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(5-bromo-2-fluoro-phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM137126-5g |
(5-Bromo-2-fluorophenyl)boronic acid |
112204-57-6 | 95+% | 5g |
$56 | 2021-08-05 | |
| TRC | B685820-1g |
5-Bromo-2-fluorophenylboronic Acid |
112204-57-6 | 1g |
$ 125.00 | 2022-06-06 | ||
| TRC | B685820-5 g |
5-Bromo-2-fluorophenylboronic Acid |
112204-57-6 | 5g |
$ 230.00 | 2022-01-06 | ||
| TRC | B685820-25 g |
5-Bromo-2-fluorophenylboronic Acid |
112204-57-6 | 25g |
$ 270.00 | 2022-01-06 | ||
| Alichem | A019112309-500g |
(5-Bromo-2-fluorophenyl)boronic acid |
112204-57-6 | 98% | 500g |
$830.58 | 2023-09-04 | |
| Apollo Scientific | PC3621-5g |
5-Bromo-2-fluorobenzeneboronic acid |
112204-57-6 | 98+% | 5g |
£15.00 | 2025-02-21 | |
| Apollo Scientific | PC3621-25g |
5-Bromo-2-fluorobenzeneboronic acid |
112204-57-6 | 98+% | 25g |
£67.00 | 2025-02-21 | |
| Apollo Scientific | PC3621-100g |
5-Bromo-2-fluorobenzeneboronic acid |
112204-57-6 | 98+% | 100g |
£256.00 | 2025-02-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016105-1g |
(5-bromo-2-fluoro-phenyl)boronic acid |
112204-57-6 | 98% | 1g |
¥30 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016105-25g |
(5-bromo-2-fluoro-phenyl)boronic acid |
112204-57-6 | 98% | 25g |
¥529 | 2024-05-26 |
(5-bromo-2-fluoro-phenyl)boronic acid Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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